Cas no 1330756-34-7 (6,6-dimethylazepan-4-ol)

• Product Name: 6,6-dimethylazepan-4-ol
• CAS No: 1330756-34-7
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD19982730
• CID: 4588656
• PubChem ID: 56737770
• Update Time: 2025-10-31

6,6-dimethylazepan-4-ol Chemical and Physical Properties

Names and Identifiers

• 6,6-dimethyl-4-azepanol
• 6,6-dimethylazepan-4-ol
• MFCD19982730
• AKOS023399597
• SB84271
• EN300-69030
• F75639
• 1330756-34-7
• BS-40437
• CS-0444851

• MDL： MFCD19982730
• Inchi： 1S/C8H17NO/c1-8(2)5-7(10)3-4-9-6-8/h7,9-10H,3-6H2,1-2H3
• InChI Key： DTXHKDCPGXNTJX-UHFFFAOYSA-N
• SMILES： N1CC(C)(C)CC(O)CC1

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 6,6-dimethylazepan-4-ol

Comprehensive Overview of 6,6-dimethylazepan-4-ol (CAS No. 1330756-34-7): Properties, Applications, and Research Insights

6,6-dimethylazepan-4-ol (CAS No. 1330756-34-7) is a specialized organic compound belonging to the azepane family, characterized by its unique heterocyclic structure and functional hydroxyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its molecular formula, C₈H₁₇NO, and distinct steric hindrance from the dimethyl groups make it a valuable intermediate in synthetic chemistry.

Recent trends in drug discovery highlight the growing demand for saturated nitrogen heterocycles like 6,6-dimethylazepan-4-ol, as they enhance metabolic stability and bioavailability in lead compounds. Researchers are particularly interested in its role in designing CNS-targeting therapeutics, given the azepane ring's compatibility with blood-brain barrier penetration. The compound's chiral center at the 4-position also opens avenues for enantioselective synthesis, a hot topic in asymmetric catalysis.

From an industrial perspective, 1330756-34-7 is often discussed alongside green chemistry initiatives. Innovations in catalytic hydrogenation and flow chemistry have improved its production efficiency, addressing concerns about sustainable manufacturing. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for quality control, ensuring compliance with ICH guidelines for impurities.

The compound's physicochemical properties—including a predicted logP of ~1.2 and moderate water solubility—make it suitable for formulation development. These attributes align with current industry focus on lipinski’s rule of five optimization. Patent literature reveals its utility in protease inhibitor scaffolds, resonating with the surge in interest for antiviral drug candidates post-pandemic.

Environmental and toxicological studies of 6,6-dimethylazepan-4-ol remain limited, but QSAR modeling suggests low ecotoxicity, a factor increasingly scrutinized under REACH regulations. This positions the compound favorably compared to traditional cyclic amines with higher environmental persistence.

In summary, CAS No. 1330756-34-7 exemplifies the convergence of medicinal chemistry and process innovation. Its versatility as a molecular scaffold and alignment with drug-likeness principles ensure its continued relevance in cutting-edge research, particularly in fragment-based drug design and targeted delivery systems.